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Compound of Interest

Compound Name: 2-Anthraquinonecarboxylic acid

Cat. No.: B089820

An In-depth Technical Guide to 2-Anthraquinonecarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Anthraquinonecarboxylic acid
(AQCA), a polycyclic aromatic organic compound with significant potential in various scientific
and medicinal applications. This document consolidates key information on its chemical and
physical properties, synthesis, and biological activities, presenting data in a structured and
accessible format for laboratory and research use.

Chemical and Physical Properties

2-Anthraquinonecarboxylic acid, identified by the CAS Number 117-78-2, is a derivative of
anthraquinone with a carboxylic acid group at the 2-position.[1] It typically appears as a solid,
with colors ranging from yellow to orange or white to amber.[1][2] This compound is stable
under normal conditions but is incompatible with strong oxidizing agents.[2][3][4]

Table 1: Physicochemical Properties of 2-Anthraquinonecarboxylic Acid
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Property Value Reference
CAS Number 117-78-2 [L]51617i8]
Molecular Formula C1s5HsOa [L1[31517118]
Molecular Weight 252.22 g/mol [2][3]1[5][8]
Melting Point 287-289 °C [2][3][9]
Boiling Point 355.4°C (rough estimate) [2][3]
Density 1.469 g/cm3 [21[31[8]
Solid; yellow to orange; white
Appearance [1][2][6]
to amber powder to crystal
Low solubility in water; soluble
Solubility in hot acetic acid, ethanol, and  [1][2][3][6]
acetone
pKa 3.42 (at 20°C) [2][3][10]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-
Anthraquinonecarboxylic acid.

Table 2: Spectral Information for 2-Anthraquinonecarboxylic Acid
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Spectral Data Type Key Information Reference

1H NMR Spectrum available [11]
Spectrum available for related

13C NMR [12]
compounds

Spectra available (KBr-Pellet
FTIR _ [5]
and ATR-Neat techniques)

Raman Spectroscopy Spectrum available [5]

Data available for related
Mass Spectrometry [13]
compounds

Synthesis and Experimental Protocols

Several methods for the synthesis of 2-Anthraquinonecarboxylic acid have been reported.

Synthesis from 4'-methylbenzophenone-2-carboxylic
acid

One established method involves the oxidation of 4'-methylbenzophenone-2-carboxylic acid
with potassium permanganate, followed by ring closure using 5% oleum.[2][14]

Synthesis from 2-ethylanthraquinone

An alternative synthesis route starts with 2-ethylanthraquinone.[14]
Experimental Protocol:
¢ Dissolve 5 g of 2-ethylanthraquinone in 25 g of acetonitrile.

e Add 0.25 g of titanium dioxide (photocatalyst, average patrticle size: 20 nm) and 0.5 g of
hydrogen peroxide.

« Stir the mixture for 5 hours at 25°C to facilitate photocatalytic oxidation.[14]

 After the reaction, filter off the catalyst.
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» Evaporate the solvent from the filtrate under reduced pressure.

e Recrystallize the resulting solid to obtain 2-Anthraquinonecarboxylic acid. This method
reports a yield of 95.3%.[14]

Generalized Synthesis Workflow
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Generalized Synthesis Workflow for 2-Anthraquinonecarboxylic Acid.

Biological Activity and Signaling Pathways

2-Anthraquinonecarboxylic acid has demonstrated a range of biological activities, making it
a compound of interest for drug development.

Anti-inflammatory and Antinociceptive Activities

AQCA has been identified as a potent anti-inflammatory and antinociceptive agent in vivo.[15]
Studies have shown its effectiveness in ameliorating inflammatory and pain symptoms in
various animal models without significant toxic side effects.[15] The anti-inflammatory action is
attributed to its ability to suppress the expression of inflammatory genes like cyclooxygenase-2
(COX-2).[15]

Antiviral Activity

Recent research has highlighted the potential of AQCA as an antiviral agent, particularly
against various strains of influenza viruses, including those resistant to oseltamivir.[16]

Other Activities

AQCA and its analogs have been identified as dipeptidyl peptidase IV (DPP-1V) inhibitors,
suggesting potential applications in the development of antidiabetic drugs.[16] The broader
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class of anthraquinones is known for diverse biological properties including antimicrobial,
antiparasitic, and anticancer effects.[17]

Mechanism of Action: Signhaling Pathways

The anti-inflammatory effects of AQCA are mediated through the inhibition of key signaling
pathways. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB) and
activator protein-1 (AP-1).[15] This inhibition is achieved by suppressing upstream signaling
molecules, including Interleukin-1 receptor-associated kinase 4 (IRAK1), p38 mitogen-activated
protein kinase (p38), Src tyrosine kinase (Src), and spleen tyrosine kinase (Syk).[15]

Inhibitory Signaling Pathway of 2-Anthraquinonecarboxylic Acid
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Inhibitory effect of AQCA on inflammatory signaling pathways.

Safety and Handling

2-Anthraquinonecarboxylic acid is classified as an irritant, causing skin, eye, and potential
respiratory irritation.[2][18] It is suspected of causing genetic defects and cancer.[5]

Precautionary Measures:
» Handling: Avoid contact with skin, eyes, and clothing. Prevent dust formation.[18][19]

o Personal Protective Equipment: Wear protective gloves, clothing, and eye/face protection.[2]
[18][19]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[19] Store at
room temperature, sealed in a dry environment.[2][3][10]

First Aid:

Skin Contact: Wash off immediately with plenty of soap and water.[2][19]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[19]

Inhalation: Move to fresh air.[19]

Ingestion: Clean mouth with water and drink plenty of water afterward.[19]

In all cases of exposure, seek medical attention if symptoms persist.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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